3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-[(1,5-dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16N4OS/c1-12-8-14(20-21(12)2)10-22-11-19-15-9-16(24-17(15)18(22)23)13-6-4-3-5-7-13/h3-9,11H,10H2,1-2H3
• InChI Key: DMBSDMONLLDKRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CN2C=NC3=C(C2=O)SC(=C3)C4=CC=CC=C4
• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol

Description

3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thienopyrimidines and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in cancer cell growth and inflammation. It has also been suggested that this compound disrupts the cell membrane of fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, reduce the production of inflammatory cytokines, and inhibit the growth of fungi. Additionally, it has been found to have low toxicity in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one in lab experiments is its low toxicity. This makes it a suitable candidate for in vitro studies. However, its limited solubility in water can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of 3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one. One direction is to further investigate its anticancer properties and explore its potential as a cancer treatment. Another direction is to study its anti-inflammatory properties and its potential as a treatment for inflammatory diseases. Additionally, further research can be done to understand its mechanism of action and to optimize its synthesis method to improve its solubility and stability.

Synthesis Methods

3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one has been synthesized using various methods. One of the most common methods is the reaction of 2-aminothiophene with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde in the presence of acetic acid. The reaction mixture is then refluxed in ethanol to obtain the desired product. Other methods include the reaction of 2-aminothiophene with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde in the presence of a base or a Lewis acid.

Scientific Research Applications

3-[(1,5-Dimethylpyrazol-3-yl)methyl]-6-phenylthieno[3,2-d]pyrimidin-4-one has shown promising results in various scientific research applications. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. This compound has also been studied for its anti-inflammatory properties and has been found to reduce the production of inflammatory cytokines. Additionally, it has been studied for its antifungal activity and has been found to inhibit the growth of fungi.